Cas no 1021015-01-9 (methyl 2-amino-4-(5-methylthiophen-2-yl)thiophene-3-carboxylate)

• Product Name: methyl 2-amino-4-(5-methylthiophen-2-yl)thiophene-3-carboxylate
• CAS No: 1021015-01-9
• MF: C₁₁H₁₁NO₂S₂
• MW: 253.34054017067
• CID: 6132842
• PubChem ID: 28413597
• Update Time: 2025-10-23

methyl 2-amino-4-(5-methylthiophen-2-yl)thiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-4-(5-methylthiophen-2-yl)thiophene-3-carboxylate
• 1021015-01-9
• AKOS000220092
• EN300-10156803

• Inchi： 1S/C11H11NO2S2/c1-6-3-4-8(16-6)7-5-15-10(12)9(7)11(13)14-2/h3-5H,12H2,1-2H3
• InChI Key： APFVWTVSJRZQGJ-UHFFFAOYSA-N
• SMILES： S1C(C)=CC=C1C1=CSC(=C1C(=O)OC)N

Computed Properties

• Exact Mass: 253.02312094g/mol
• Monoisotopic Mass: 253.02312094g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 109Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Bi- and oligothiophenes Bi- and oligothiophenes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Bi- and oligothiophenes

Additional information on methyl 2-amino-4-(5-methylthiophen-2-yl)thiophene-3-carboxylate

Recent Advances in the Study of Methyl 2-amino-4-(5-methylthiophen-2-yl)thiophene-3-carboxylate (CAS: 1021015-01-9)

Methyl 2-amino-4-(5-methylthiophen-2-yl)thiophene-3-carboxylate (CAS: 1021015-01-9) is a thiophene-based compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its unique heterocyclic structure, has been the subject of numerous studies aimed at exploring its pharmacological properties and synthetic utility. The presence of both amino and ester functional groups, along with the thiophene rings, makes it a versatile scaffold for the development of novel therapeutic agents.

Recent research has focused on the synthesis and optimization of methyl 2-amino-4-(5-methylthiophen-2-yl)thiophene-3-carboxylate derivatives to enhance their biological activity. A study published in the *Journal of Medicinal Chemistry* (2023) demonstrated that modifications at the amino and ester positions could significantly influence the compound's binding affinity to target proteins, particularly those involved in inflammatory pathways. The study utilized molecular docking and in vitro assays to identify promising derivatives with potent anti-inflammatory effects.

Another key area of investigation has been the compound's role as a building block for more complex heterocyclic systems. Researchers at the University of Cambridge (2024) reported the use of methyl 2-amino-4-(5-methylthiophen-2-yl)thiophene-3-carboxylate as a precursor in the synthesis of fused thiophene-pyridine hybrids, which exhibited notable activity against cancer cell lines. The study highlighted the compound's adaptability in multi-step synthetic routes, underscoring its value in medicinal chemistry.

In addition to its synthetic applications, methyl 2-amino-4-(5-methylthiophen-2-yl)thiophene-3-carboxylate has been evaluated for its pharmacokinetic properties. A recent preclinical study (2024) investigated the compound's metabolic stability and bioavailability, revealing favorable absorption profiles in rodent models. These findings suggest that the compound could serve as a promising lead for further drug development, particularly in the treatment of chronic inflammatory diseases.

Despite these advancements, challenges remain in optimizing the compound's selectivity and minimizing off-target effects. Future research directions may include structural-activity relationship (SAR) studies to refine its pharmacological profile, as well as the exploration of novel delivery systems to enhance its therapeutic efficacy. Overall, methyl 2-amino-4-(5-methylthiophen-2-yl)thiophene-3-carboxylate represents a compelling area of study with significant potential for translational applications in the pharmaceutical industry.